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Compound of Interest

Compound Name: Sorbitan monooleate

Cat. No.: B1682156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sorbitan monooleate (Span 80) is a non-ionic surfactant widely utilized in various scientific

and industrial applications, including pharmaceuticals, cosmetics, and polymer chemistry.[1] Its

lipophilic nature, characterized by a low Hydrophilic-Lipophilic Balance (HLB) value of

approximately 4.3, makes it an effective emulsifier for preparing stable water-in-oil (W/O)

emulsions.[2][3] In the realm of polymer synthesis, Span 80 plays a crucial role in inverse

emulsion polymerization and in the fabrication of porous polymer structures. When combined

with high HLB surfactants, such as Tween 80, it can also be used to stabilize oil-in-water (O/W)

emulsions, offering versatility in formulation development.[4][5]

These application notes provide detailed protocols and technical data on the use of Span 80 in

various emulsion polymerization techniques relevant to research and drug development.

Key Properties of Span 80
A summary of the key physical and chemical properties of Span 80 is presented in the table

below.
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Property Value Reference

Chemical Name Sorbitan Monooleate [2]

Synonyms Span 80 [2]

HLB Value ~4.3 [2][3]

Appearance Amber viscous liquid

Solubility
Soluble in oil and organic

solvents; dispersible in water

Primary Emulsion Type Water-in-Oil (W/O) [2]

Applications in Emulsion Polymerization
Span 80 is a versatile surfactant employed in several specialized emulsion polymerization

techniques:

Inverse Emulsion Polymerization: In this technique, an aqueous monomer solution is

dispersed in a continuous oil phase. Due to its low HLB, Span 80 is highly effective at

stabilizing the water droplets containing the monomer, preventing their coalescence during

polymerization. This method is particularly useful for synthesizing water-soluble polymers.

Seeded Emulsion Polymerization for Porous Microspheres: Span 80 can be introduced into

seeded emulsion polymerization to create porous polymer microspheres. It acts as a

porogen by forming water-filled inverse micelles within the monomer-swollen seed particles.

Upon polymerization and subsequent drying, these water pockets evacuate, leaving behind

a porous structure. The morphology of the resulting microspheres, ranging from microporous

to macroporous or even hollow structures, can be controlled by adjusting the amount of

Span 80.[6]

High Internal Phase Emulsion (HIPE) Polymerization: HIPEs are emulsions where the

internal phase volume fraction exceeds 0.74. Span 80 is used as a surfactant to stabilize

W/O HIPEs, which can then be polymerized to create highly porous materials known as

polyHIPEs. These materials have interconnected pore structures and are valuable for

applications such as scaffolds for cell culture, separation media, and absorbent materials.[2]
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Experimental Protocols
Protocol 1: Preparation of Porous Poly(glycidyl
methacrylate-divinylbenzene) (PGMA-DVB)
Microspheres via Seeded Emulsion Polymerization
This protocol describes the synthesis of porous polymer microspheres where the pore structure

is controlled by the concentration of Span 80.[6]

Materials:

Polystyrene (PS) seed particles

Dibutyl phthalate (DBP)

Glycidyl methacrylate (GMA)

Divinylbenzene (DVB)

Benzoyl peroxide (BPO)

Span 80

Sodium dodecyl sulfate (SDS)

Poly(vinyl alcohol) (PVA)

Ethanol

Distilled water

Equipment:

Three-necked flask equipped with a mechanical stirrer, condenser, and nitrogen inlet

Ultrasonic homogenizer

Centrifuge
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Vacuum oven

Procedure:

Seed Swelling (Step 1):

Disperse 0.26 g of PS seeds in 10 mL of distilled water.

In a separate vessel, prepare an emulsion by adding 1.2 mL of DBP to 20 mL of a 0.375%

(w/w) SDS aqueous solution and sonicate.

Add the DBP emulsion to the PS seed dispersion and stir for 24 hours at room

temperature to allow for swelling.

Monomer Swelling (Step 2):

Prepare an oil phase containing 0.6 mL of GMA, 2.0 mL of DVB, 0.12 g of BPO, and a

varying amount of Span 80 (see table below for examples).

Add the oil phase to 30 mL of a 0.25% (w/w) SDS aqueous solution and sonicate to form

an emulsion.

Add the monomer emulsion to the swollen seed particle suspension from Step 1 and

continue stirring for another 24 hours.

Polymerization:

Add 3.5 mL of a 10% (w/w) PVA solution to the reaction mixture.

Heat the reactor to 70°C under a nitrogen atmosphere with constant stirring at 120 rpm

and maintain for 24 hours.

Purification:

After polymerization, cool the reaction mixture to room temperature.

Centrifuge the resulting microspheres and wash them three times with ethanol to remove

any unreacted monomers and other impurities.
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Dry the purified microspheres in a vacuum oven.

Quantitative Data: Effect of Span 80 on Microsphere Morphology[6]

Amount of Span 80 (mL) Resulting Microsphere Morphology

0 Solid, non-porous

0.9 Microporous

1.2 Hollow

1.5 Macroporous

Note: The optimal amount of Span 80 should be determined empirically for a specific system

and desired pore size.

Protocol 2: Synthesis of Polyacrylamide via Inverse
Emulsion Polymerization
This protocol outlines a general procedure for the synthesis of polyacrylamide using an inverse

emulsion system stabilized by Span 80.

Materials:

Acrylamide (AM)

Deionized water

Liquid paraffin (or other suitable oil)

Span 80

Potassium persulfate (KPS) or another suitable water-soluble initiator

Sodium metabisulfite (as part of a redox initiator system, if needed)

Equipment:
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Jacketed glass reactor with a mechanical stirrer, condenser, nitrogen inlet, and temperature

probe

Homogenizer

Procedure:

Preparation of the Aqueous Phase:

Prepare an aqueous solution of acrylamide at the desired concentration (e.g., 30-50%

w/w).

Add any other water-soluble co-monomers or additives to this phase.

Deoxygenate the aqueous phase by bubbling nitrogen gas through it for at least 30

minutes.

Preparation of the Oil Phase:

In the reactor, dissolve Span 80 in the liquid paraffin. The concentration of Span 80 can

range from 1-10% (w/w) of the oil phase, depending on the desired particle size and

stability.

Emulsification:

Slowly add the aqueous phase to the oil phase under vigorous stirring with a homogenizer

to form a stable W/O emulsion.

Continue homogenization until the desired droplet size is achieved. The emulsion should

appear milky and stable with no phase separation.

Polymerization:

Transfer the emulsion to the jacketed reactor and begin purging with nitrogen while

stirring.

Heat the emulsion to the desired polymerization temperature (e.g., 40-60°C).
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Prepare a fresh aqueous solution of the initiator (e.g., KPS).

Add the initiator solution to the emulsion to start the polymerization.

Maintain the temperature and stirring for the duration of the polymerization (typically 2-6

hours). Monitor the reaction progress by techniques such as gravimetry to determine

monomer conversion.

Post-Polymerization:

Cool the reactor to room temperature.

The resulting product is a stable latex of polyacrylamide particles dispersed in the oil

phase.

Quantitative Data: Influence of Span 80 Concentration on Particle Size

Span 80 Concentration (%
w/w in oil phase)

Average Particle Size (nm) Monomer Conversion (%)

1 Larger, potential for instability Lower

3 ~200-500 High

5 ~100-300 High

10 <100 Very High

Note: This data is illustrative. The actual particle size and monomer conversion will depend on

various factors including monomer concentration, initiator concentration, temperature, and

stirring speed.[7] Increasing the emulsifier concentration generally leads to a decrease in

particle size.[1]

Diagrams
Emulsion Polymerization Workflow
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Caption: General workflow for inverse emulsion polymerization using Span 80.

Role of Span 80 in Water-in-Oil Emulsion Stabilization
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Span 80 molecules at the oil-water interface.
The lipophilic tails are in the oil phase,

 and the hydrophilic heads are in the water droplet.

Oil Phase (Continuous)

Water Droplet (Dispersed)

Span 80 Span 80 Span 80 Span 80 Span 80 Span 80

Click to download full resolution via product page

Caption: Stabilization of a water droplet in oil by Span 80 molecules.

Conclusion
Span 80 is a highly effective and versatile surfactant for specialized emulsion polymerization

techniques. Its ability to stabilize W/O emulsions makes it indispensable for inverse emulsion

polymerization and for the creation of advanced polymer architectures such as porous and

hollow microspheres. The protocols and data presented here provide a foundation for

researchers and drug development professionals to utilize Span 80 in their formulation and

synthesis endeavors. It is important to note that while these guidelines are comprehensive,

empirical optimization of reaction conditions is often necessary to achieve the desired material

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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